Cas no 42065-10-1 (2-Chloro-5,6,8-trimethoxyquinoline)

• Product Name: 2-Chloro-5,6,8-trimethoxyquinoline
• CAS No: 42065-10-1
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• MDL: MFCD30293171
• CID: 2950741
• PubChem ID: 53854712
• Update Time: 2025-06-09

2-Chloro-5,6,8-trimethoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 2-氯-5,6,8-三甲氧基喹啉
• 2-chloro-5,6,8-trimethoxyquinoline
• Quinoline, 2-chloro-5,6,8-trimethoxy-
• W16876
• AKOS028113392
• Quinoline,2-chloro-5,6,8-trimethoxy-
• AS-61853
• 42065-10-1
• SCHEMBL21801776
• MFCD30293171
• CS-0061941
• 2-Chloro-5,6,8-trimethoxyquinoline

• MDL： MFCD30293171
• Inchi： 1S/C12H12ClNO3/c1-15-8-6-9(16-2)12(17-3)7-4-5-10(13)14-11(7)8/h4-6H,1-3H3
• InChI Key： GSHDPJKVWVTPDI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=C(C=C(C2=N1)OC)OC)OC

Computed Properties

• Exact Mass: 253.0505709g/mol
• Monoisotopic Mass: 253.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.6

Additional information on 2-Chloro-5,6,8-trimethoxyquinoline

Introduction to 2-Chloro-5,6,8-trimethoxyquinoline (CAS No. 42065-10-1)

2-Chloro-5,6,8-trimethoxyquinoline, with the chemical formula C₁₁H₁₁ClN₂O₃, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline class, a family of molecules known for their broad spectrum of biological activities. The presence of multiple functional groups, including a chloro substituent and methoxy groups at specific positions, makes it a versatile scaffold for further chemical modifications and biological investigations.

The structural features of 2-Chloro-5,6,8-trimethoxyquinoline contribute to its unique reactivity and potential applications. The chloro group at the 2-position enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, while the methoxy groups at the 5-, 6-, and 8-positions introduce hydrophobicity and electronic effects that can modulate the compound's interactions with biological targets. These characteristics have positioned it as a promising candidate for drug discovery efforts.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. Among these derivatives, 2-Chloro-5,6,8-trimethoxyquinoline has emerged as a particularly interesting molecule due to its ability to interact with various biological pathways. Specifically, its quinoline core is known to exhibit binding affinity for enzymes and receptors involved in disease processes.

One of the most compelling aspects of 2-Chloro-5,6,8-trimethoxyquinoline is its potential in oncology research. Quinoline-based compounds have shown promise in inhibiting kinases and other enzymes that are overexpressed in cancer cells. The methoxy and chloro substituents in this molecule may enhance its ability to disrupt signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in tumors. Preclinical studies have begun to explore its efficacy in models of solid tumors and hematological malignancies.

The synthesis of 2-Chloro-5,6,8-trimethoxyquinoline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in catalytic methods have enabled more efficient production processes, reducing the environmental impact while maintaining or improving the quality of the final product.

From a medicinal chemistry perspective, 2-Chloro-5,6,8-trimethoxyquinoline serves as a valuable building block for structure-activity relationship (SAR) studies. By systematically varying substituents on the quinoline core or introducing new functional groups at strategic positions, researchers can gain insights into how structural changes influence biological activity. This approach has been instrumental in developing novel therapeutics with improved pharmacokinetic profiles and reduced toxicity.

The pharmacokinetic properties of 2-Chloro-5,6,8-trimethoxyquinoline are also under investigation. Factors such as solubility, stability in biological fluids, and metabolic clearance rates are critical determinants of its therapeutic potential. Computational modeling techniques have been employed to predict these properties before experimental validation is conducted. Such simulations help streamline drug development by identifying promising candidates early in the discovery process.

In addition to its pharmaceutical applications,2-Chloro-5,6,8-trimethoxyquinoline has shown promise in agrochemical research. Derivatives of this compound have demonstrated activity against certain plant pathogens due to their ability to interfere with essential microbial processes. This dual utility highlights the broad applicability of quinoline derivatives beyond human health.

The regulatory landscape for compounds like 2-Chloro-5,6,8-trimethoxyquinoline is another important consideration. While not classified as a hazardous material under current guidelines,it must be handled with appropriate precautions due to its potential reactivity and biological effects. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material meets stringent quality standards before being used in clinical trials or commercial products.

Future directions in research on 2-Chloro-5,6,8-trimethoxyquinoline include exploring its role in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary evidence suggests that quinoline derivatives may modulate neurotransmitter systems involved in these conditions by interacting with receptors like dopamine receptors or by inhibiting enzymes that contribute to oxidative stress.

The development of novel formulations for 2-Chloro-5,6,8-trimethoxyquinoline is another area of active investigation. Formulations such as nanoparticles or liposomes have been investigated to enhance bioavailability or targeted delivery to specific tissues within the body. These advanced delivery systems could improve therapeutic outcomes while minimizing side effects associated with systemic administration.

In conclusion,2-Chloro-5,6,8-trimethoxyquinoline (CAS No. 42065-10-1) represents a multifaceted compound with significant potential across multiple domains of chemical biology and drug discovery.